6,9,12,15,18-Heneicosapentaenoic acid

• Molecular Formula: C21H32O2
• Molecular Weight: 316.5 g/mol
• InChI: InChI=1S/C21H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-20H2,1H3,(H,22,23)
• InChIKey: OQOCQFSPEWCSDO-UHFFFAOYSA-N

6,9,12,15,18-Heneicosapentaenoic Acid (HPA, C21:5 n-3): Procurement-Grade Structural and Functional Overview

6,9,12,15,18-Heneicosapentaenoic acid (HPA, C21:5 n-3) is a 21-carbon, omega-3 polyunsaturated fatty acid (PUFA) bearing five cis double bonds at the δ6, 9, 12, 15, and 18 positions [1]. It belongs to the long-chain fatty acid class and is characterized by an odd-numbered aliphatic carbon chain [2]. HPA is present in trace amounts in select marine sources, including the green alga B. pennata and certain fish oils [3]. Its chemical composition is structurally similar to eicosapentaenoic acid (EPA, C20:5 n-3), differing by a single carbon extension at the carboxy terminus . This carbon shift displaces all five double bonds one carbon away from the carboxyl group compared to EPA, placing the first double bond at the δ6 position . The compound has been synthesized via chemical elongation of EPA and serves as a valuable research tool for investigating the positional significance of double bonds in omega-3 fatty acid biology [1][3].

Structural probe for omega-3 double-bond positional significance

Synthesized via EPA elongation; δ6,9,12,15,18 double-bond array

Structurally distinct from EPA/DHA; supports structure-activity relationship studies

• [1] Larsen LN, Høvik K, Bremer J, Holm KH, Myhren F, Børretzen B. Heneicosapentaenoate (21:5n-3): its incorporation into lipids and its effects on arachidonic acid and eicosanoid synthesis. Lipids. 1997 Jul;32(7):707-14. doi: 10.1007/s11745-997-0090-4. PMID: 9252958. View Source
• [2] Exposome-Explorer. Heneicosapentaenoic acid (HPA; cis-21:5n-3). IARC. View Source
• [3] LIPID MAPS. LMSD: LMFA01030823 - 6Z,9Z,12Z,15Z,18Z-heneicosapentaenoic acid. LIPID MAPS Structure Database. View Source

Why EPA or DHA Cannot Functionally Substitute for 6,9,12,15,18-Heneicosapentaenoic Acid in Targeted Research Applications

Despite shared omega-3 classification and structural homology with EPA and docosahexaenoic acid (DHA), 6,9,12,15,18-heneicosapentaenoic acid (HPA) exhibits distinct and non-interchangeable biochemical properties that preclude simple substitution. The one-carbon carboxyl-terminal elongation in HPA shifts the entire double-bond array away from the carboxyl group, placing the first unsaturation at δ6 rather than the δ5 position characteristic of EPA [1]. This seemingly subtle structural modification translates into functionally meaningful differences in enzyme-substrate interactions [1]. Critically, HPA demonstrates significantly stronger inhibition of arachidonic acid (AA) biosynthesis from precursor fatty acids compared to both EPA and DHA in hepatoma cell models [1][2]. Furthermore, HPA is metabolically converted via α-oxidation from hydroxylated DHA derivatives and accumulates preferentially in brain tissue, a pathway and tissue distribution profile not shared by EPA or native DHA [3]. These quantitative and mechanistic distinctions underscore that HPA is not a redundant in-class analog but a discrete molecular tool for investigating structure-activity relationships in omega-3 fatty acid signaling, eicosanoid modulation, and tissue-specific lipid metabolism.

δ6 double-bond shift alters enzyme-substrate interaction compared to EPA (δ5); may impact biological readouts.

Reported stronger arachidonic acid biosynthesis inhibition in cell models may not be reproduced by EPA or DHA.

Metabolic conversion via α-oxidation from DHA-H and distinct brain accumulation profile are not shared by EPA/DHA.

• [1] Larsen LN, Høvik K, Bremer J, Holm KH, Myhren F, Børretzen B. Heneicosapentaenoate (21:5n-3): its incorporation into lipids and its effects on arachidonic acid and eicosanoid synthesis. Lipids. 1997 Jul;32(7):707-14. doi: 10.1007/s11745-997-0090-4. PMID: 9252958. View Source
• [2] Larsen LN, Høvik K, Bremer J, Holm KH, Myhren F, Børretzen B. Heneicosapentaenoate (21:5n-3): its incorporation into lipids and its effects on arachidonic acid and eicosanoid synthesis. Lipids. 1997 Jul;32(7):707-14. doi: 10.1007/s11745-997-0090-4. PMID: 9252958. View Source
• [3] Parets S, Irigoyen Á, Ordinas M, Cabot J, Miralles M, Arbona L, et al. 2-Hydroxy-Docosahexaenoic Acid Is Converted Into Heneicosapentaenoic Acid via α-Oxidation: Implications for Alzheimer's Disease Therapy. Front Cell Dev Biol. 2020;8:164. doi: 10.3389/fcell.2020.00164. View Source

Quantitative Differentiation of 6,9,12,15,18-Heneicosapentaenoic Acid: Head-to-Head Evidence Against EPA and DHA

Superior Inhibition of Arachidonic Acid Biosynthesis in Hepatoma Cells: HPA vs. EPA, DHA, and AA

In direct comparative assays using hepatoma cells, 6,9,12,15,18-heneicosapentaenoic acid (HPA) exhibits stronger inhibition of arachidonic acid (AA) synthesis from precursor fatty acids compared to eicosapentaenoic acid (EPA), docosahexaenoic acid (DHA), and AA itself. This establishes HPA as the most potent inhibitor among this comparator set in this specific metabolic pathway [1].

AA Synthesis Inhibition

Head-to-head

HPA ranked higher than EPA, DHA, AA (rank-order potency)

Supports AA biosynthesis blockade structure-activity studies

Qualitative ranking; no IC50 reported

Evidence Dimension	Inhibition of conversion of α-linolenic acid and dihomo-γ-linolenic acid to arachidonic acid
Target Compound Data	Stronger inhibitor (relative qualitative ranking: most potent among tested)
Comparator Or Baseline	EPA, DHA, and arachidonic acid (AA)
Quantified Difference	HPA > EPA, HPA > DHA, HPA > AA (rank-order potency; original paper reports qualitative strength comparison without IC50 values)
Conditions	Hepatoma cell culture; measurement of arachidonic acid synthesis from radiolabeled precursors

Why This Matters

This differential potency allows researchers to investigate omega-3 structure-activity relationships with a compound that produces a more pronounced blockade of AA biosynthesis than standard EPA or DHA controls.

• [1] Larsen LN, Høvik K, Bremer J, Holm KH, Myhren F, Børretzen B. Heneicosapentaenoate (21:5n-3): its incorporation into lipids and its effects on arachidonic acid and eicosanoid synthesis. Lipids. 1997 Jul;32(7):707-14. doi: 10.1007/s11745-997-0090-4. PMID: 9252958. View Source

Equivalent Thromboxane Synthesis Inhibition in Isolated Platelets: HPA Matches EPA Efficacy

In isolated platelet preparations, 6,9,12,15,18-heneicosapentaenoic acid (HPA) inhibits thromboxane synthesis with efficiency equivalent to eicosapentaenoic acid (EPA) [1]. This finding demonstrates that despite the δ6 positional shift of double bonds, HPA retains full functional capacity in modulating platelet-derived eicosanoid production comparable to the clinically validated omega-3 standard EPA.

Thromboxane Synthesis

Head-to-head

Inhibition equivalent to EPA in isolated platelets

Supports platelet eicosanoid studies with distinct structural probe

Evidence Dimension	Inhibition of thromboxane synthesis
Target Compound Data	Inhibits as efficiently as EPA
Comparator Or Baseline	Eicosapentaenoic acid (EPA)
Quantified Difference	Equivalent efficacy (no significant difference observed)
Conditions	Isolated platelets; ex vivo thromboxane synthesis assay

Why This Matters

This data supports selection of HPA for platelet and thrombosis studies where EPA-equivalent thromboxane modulation is required but combined with HPA's distinct metabolic properties and AA synthesis inhibition profile.

• [1] Larsen LN, Høvik K, Bremer J, Holm KH, Myhren F, Børretzen B. Heneicosapentaenoate (21:5n-3): its incorporation into lipids and its effects on arachidonic acid and eicosanoid synthesis. Lipids. 1997 Jul;32(7):707-14. doi: 10.1007/s11745-997-0090-4. PMID: 9252958. View Source

Comparable Cellular Incorporation into Phospholipids and Triacylglycerol: HPA vs. EPA and DHA

In cell culture systems, 6,9,12,15,18-heneicosapentaenoic acid (HPA) is incorporated into phospholipids and triacylglycerol to a similar extent as both EPA and DHA [1]. This indicates that the odd-chain length and δ6 double bond positioning do not impair cellular uptake or esterification into membrane and storage lipid pools relative to the predominant natural omega-3 PUFAs.

Cellular Lipid Incorporation

Head-to-head

Comparable to EPA and DHA in phospholipids and triacylglycerol

Enables membrane composition studies without uptake bias

Evidence Dimension	Incorporation efficiency into phospholipids and triacylglycerol
Target Compound Data	Similar extent of incorporation
Comparator Or Baseline	Eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA)
Quantified Difference	No significant difference (comparable incorporation levels)
Conditions	Cell culture; lipid extraction and chromatographic analysis

Why This Matters

Comparable membrane incorporation enables use of HPA as a structurally distinct omega-3 probe that integrates into cellular lipids without uptake bias, facilitating controlled studies of membrane composition effects independent of incorporation efficiency.

• [1] Larsen LN, Høvik K, Bremer J, Holm KH, Myhren F, Børretzen B. Heneicosapentaenoate (21:5n-3): its incorporation into lipids and its effects on arachidonic acid and eicosanoid synthesis. Lipids. 1997 Jul;32(7):707-14. doi: 10.1007/s11745-997-0090-4. PMID: 9252958. View Source

Poor Substrate Activity for Prostaglandin H Synthase and 5-Lipoxygenase: Enzymatic Discrimination Relative to AA

6,9,12,15,18-Heneicosapentaenoic acid (HPA) is characterized as a poor substrate for both prostaglandin H synthase (PGHS, cyclooxygenase) and 5-lipoxygenase, yet it inactivates PGHS as rapidly as arachidonic acid (AA), EPA, and DHA [1]. This enzymatic discrimination—poor conversion coupled with preserved inactivation capacity—distinguishes HPA from AA in eicosanoid pathway studies.

PGHS / 5-LO Substrate Activity

Head-to-head

Poor substrate; PGHS inactivation rate comparable to AA, EPA, DHA

Tool for substrate-specificity determinants of PGHS and 5-LO

Evidence Dimension	Substrate activity for PGHS/cyclooxygenase and 5-lipoxygenase; PGHS inactivation kinetics
Target Compound Data	Poor substrate for both enzymes; inactivates PGHS as rapidly as AA, EPA, and DHA
Comparator Or Baseline	Arachidonic acid (AA), EPA, and DHA
Quantified Difference	Qualitative: HPA is a poor substrate; inactivation rate equivalent to comparators
Conditions	Enzymatic assays with purified or cell-derived enzyme preparations

Why This Matters

This property makes HPA a valuable tool for dissecting the substrate specificity determinants of PGHS and 5-lipoxygenase, particularly for structure-activity studies examining how double bond position affects enzyme recognition and catalysis.

• [1] Larsen LN, Høvik K, Bremer J, Holm KH, Myhren F, Børretzen B. Heneicosapentaenoate (21:5n-3): its incorporation into lipids and its effects on arachidonic acid and eicosanoid synthesis. Lipids. 1997 Jul;32(7):707-14. doi: 10.1007/s11745-997-0090-4. PMID: 9252958. View Source

Brain Accumulation via α-Oxidation Pathway: Distinct Metabolic Origin from EPA and DHA

6,9,12,15,18-Heneicosapentaenoic acid (HPA) is generated as a metabolite via α-oxidation of 2-hydroxy-docosahexaenoic acid (DHA-H) and accumulates in cell cultures, mouse blood plasma, and brain tissue, reaching higher concentrations than DHA-H itself [1]. Notably, DHA-H does not share metabolic routes with its natural analog DHA; DHA-H and DHA accumulate distinctly with different effects on cellular fatty acid composition [1]. In Alzheimer's disease mouse models, elevated brain HPA levels correlate positively with cognitive spatial scores, an effect observed in the absence of DHA-H accumulation and without significant change in brain DHA levels [1].

Brain Accumulation Pathway

Model context

Derived from DHA-H α-oxidation; accumulates in brain; correlates with cognitive scores in AD mouse model

Supports non-canonical omega-3 pathway studies in neurodegeneration

Cognitive correlation from mouse model; requires further validation

Evidence Dimension	Tissue accumulation and metabolic origin
Target Compound Data	Accumulates in brain tissue; correlates with cognitive scores in AD mice; derived from DHA-H α-oxidation
Comparator Or Baseline	DHA-H (precursor) and DHA (natural analog with distinct metabolism)
Quantified Difference	HPA concentrations exceed DHA-H levels in plasma and brain; DHA-H metabolism differs fundamentally from DHA
Conditions	Mouse models of Alzheimer's disease; cell culture; blood plasma and brain tissue analysis

Why This Matters

This unique metabolic origin and brain accumulation profile positions HPA as a mechanistically distinct odd-chain omega-3 metabolite relevant for neurodegenerative disease research, particularly for studies investigating non-canonical omega-3 pathways independent of EPA and DHA.

• [1] Parets S, Irigoyen Á, Ordinas M, Cabot J, Miralles M, Arbona L, et al. 2-Hydroxy-Docosahexaenoic Acid Is Converted Into Heneicosapentaenoic Acid via α-Oxidation: Implications for Alzheimer's Disease Therapy. Front Cell Dev Biol. 2020;8:164. doi: 10.3389/fcell.2020.00164. View Source

Optimal Research Applications for 6,9,12,15,18-Heneicosapentaenoic Acid Based on Verified Differentiation Evidence

Structure-Activity Studies of Omega-3 Fatty Acid Double Bond Position

HPA's defining structural feature—a one-carbon carboxyl-terminal elongation shifting all five double bonds to δ6, 9, 12, 15, 18 positions—makes it uniquely suited for comparative studies examining how double bond placement affects omega-3 fatty acid biology. Researchers can use HPA alongside EPA (δ5, 8, 11, 14, 17) and DHA (δ4, 7, 10, 13, 16, 19) as a systematically varied tool set to dissect position-dependent effects on enzyme recognition, membrane properties, and signaling functions [1].

Arachidonic Acid Cascade Modulation and Eicosanoid Pathway Research

For studies requiring potent inhibition of arachidonic acid biosynthesis from precursor fatty acids, HPA offers superior efficacy compared to EPA, DHA, and AA itself in hepatoma cell models [1]. Combined with its poor substrate activity for PGHS and 5-lipoxygenase while retaining rapid PGHS inactivation capacity [1], HPA provides a distinctive pharmacological profile for dissecting the regulation of pro-inflammatory eicosanoid pathways without confounding substrate conversion.

Neurodegenerative Disease Models Involving Odd-Chain Omega-3 Metabolism

HPA is uniquely positioned for Alzheimer's disease and related neurodegenerative research due to its demonstrated metabolic origin via α-oxidation of DHA-H and preferential accumulation in brain tissue [2]. The positive correlation between brain HPA levels and cognitive spatial scores in AD mouse models, independent of DHA changes, establishes HPA as a mechanistically relevant odd-chain metabolite for investigating non-canonical omega-3 neuroprotective pathways [2].

Platelet Function and Thrombosis Studies Requiring EPA-Equivalent Thromboxane Modulation

In isolated platelet assays, HPA inhibits thromboxane synthesis as efficiently as EPA [1]. This functional equivalence enables researchers to investigate platelet eicosanoid biology using a structurally distinct omega-3 probe that matches EPA's anti-thrombotic efficacy while offering the additional advantage of stronger AA synthesis inhibition, providing a dual-action tool for thrombosis and platelet signaling research.

Application

Selection Property

Validation Focus

Omega-3 double-bond position SAR

δ6 double-bond array vs EPA/DHA

Position-dependent enzyme recognition review

Eicosanoid pathway & AA biosynthesis modulation

Reported AA synthesis inhibition profile

AA cascade blockade model validation

Neurodegenerative disease odd-chain omega-3 metabolism

DHA-H α-oxidation metabolic origin

Brain accumulation & cognitive model endpoint review

Platelet thromboxane modulation studies

Thromboxane inhibition context comparable to EPA

Platelet signaling dual-action probe validation

• [1] Larsen LN, Høvik K, Bremer J, Holm KH, Myhren F, Børretzen B. Heneicosapentaenoate (21:5n-3): its incorporation into lipids and its effects on arachidonic acid and eicosanoid synthesis. Lipids. 1997 Jul;32(7):707-14. doi: 10.1007/s11745-997-0090-4. PMID: 9252958. View Source
• [2] Parets S, Irigoyen Á, Ordinas M, Cabot J, Miralles M, Arbona L, et al. 2-Hydroxy-Docosahexaenoic Acid Is Converted Into Heneicosapentaenoic Acid via α-Oxidation: Implications for Alzheimer's Disease Therapy. Front Cell Dev Biol. 2020;8:164. doi: 10.3389/fcell.2020.00164. View Source